BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the Thermal
Decomposition Studies of Sodium Feredetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium feredetate

Cat. No.: B130795

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of
sodium feredetate (sodium iron(lll) ethylenediaminetetraacetate). The information presented
is synthesized from available scientific literature, focusing on the decomposition pathway,
experimental methodologies, and key findings. This document is intended to serve as a
valuable resource for professionals in research and development and drug formulation who
require a deeper understanding of the thermal stability and degradation profile of this important
iron supplement.

Introduction

Sodium feredetate, with the chemical formula C10H12FeN2NaO8, is a stable, chelated iron
compound widely used in the pharmaceutical and food industries to treat and prevent iron-
deficiency anemia. Its thermal stability is a critical parameter that influences its manufacturing,
storage, and shelf-life. Understanding the thermal decomposition of sodium feredetate is
essential for ensuring its quality, safety, and efficacy. This guide delves into the multi-stage
thermal degradation process of sodium feredetate, specifically focusing on the hydrated
monomeric form, Na[FeEDTA(H20)]-2Hz0.

Thermal Decomposition Pathway

The thermal degradation of solid, monomeric Na[FeEDTA(H20)]-2H20 in an air atmosphere
proceeds through a distinct four-step process up to 500°C. This pathway involves dehydration,
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decarboxylation of the EDTA ligand, reduction of the iron core, and final oxidation of the organic

remnants.[1]

Table 1: Summary of Thermal Decomposition Stages of Na[FeEDTA(H20)]-2H20

& Temperature Range Process Evolved Gases &
age
2 (°C) Description Solid Products
o Release of two
Not specified in
1 molecules of crystal H20
abstract ]
lattice water.
o Release of one
Not specified in )
2 coordinated water H20
abstract
molecule.
Degradation of a
carboxylate arm of the ~ CO2, Two ferrous
EDTA ligand, species (assumed
3 Above 200 ] ] )
accompanied by the configurational
reduction of Fe(lll) to isomers)
Fe(ll).
Rapid burnout of .
. . . H20, COz, Nitrogen
organic residues in a _ _
4 280 - 330 Oxides, Magnetite

sharp exothermic

reaction.

(Fes0a)

Note: Specific temperature ranges and weight loss percentages for each stage are not

available in the referenced abstract. The information is based on the qualitative description

provided in the study by Szilagyi et al.[1]

Experimental Protocols

The investigation of the thermal decomposition of sodium feredetate typically employs a

combination of advanced analytical techniques to elucidate the various stages of degradation,

identify the evolved gaseous products, and characterize the solid residues.

Key Experimental Techniques:
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o Simultaneous Thermogravimetry and Differential Thermal Analysis (TG/DTA): This technique
is central to studying thermal decomposition. Thermogravimetry (TGA) measures the change
in mass of a sample as a function of temperature, while Differential Thermal Analysis (DTA)
detects temperature differences between the sample and a reference material, indicating
exothermic or endothermic events.

o Evolved Gas Analysis-Mass Spectrometry (EGA-MS): Coupled with TG/DTA, EGA-MS
allows for the identification of the gaseous products released during decomposition. As the
sample is heated, the evolved gases are transferred to a mass spectrometer for real-time
analysis.[1]

o Mdssbauer Spectroscopy: This technique is used to analyze the solid products of the
decomposition, specifically to determine the oxidation state and chemical environment of the
iron atoms. It was instrumental in observing the reduction of ferric iron to ferrous iron during
the third decomposition stage.[1]

Generalized Experimental Procedure:

o Sample Preparation: A small, accurately weighed sample of Na[FeEDTA(H20)]-2Hz20 is
placed in an inert crucible (e.g., alumina).

e Instrumentation Setup: The TG/DTA instrument is coupled to a quadrupole mass
spectrometer via a heated transfer line to prevent condensation of evolved gases.

o Atmosphere: The experiment is conducted in a controlled atmosphere, typically flowing air, to
simulate oxidative degradation.

o Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a specified
temperature range (e.g., from ambient to 600 °C).

o Data Acquisition: The TG curve (mass vs. temperature), DTA curve (AT vs. temperature),
and mass spectra of the evolved gases are recorded continuously throughout the heating
program.

e Solid Residue Analysis: The solid products remaining after the thermal decomposition are
collected and analyzed using techniques such as Mdssbauer spectroscopy and X-ray
diffraction (XRD) to identify their composition and structure.
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Visualizations
Diagrams of Decomposition Pathway and Experimental Workflow
To further clarify the processes involved in the thermal decomposition studies of sodium

feredetate, the following diagrams illustrate the decomposition pathway and a typical
experimental workflow.
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Caption: Thermal decomposition pathway of Na[FeEDTA(H20)]-2H20.
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Caption: Experimental workflow for thermal analysis of sodium feredetate.
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Conclusion

The thermal decomposition of sodium feredetate is a multi-step process that has been
elucidated through sophisticated analytical techniques. The pathway involves initial dehydration
followed by the degradation of the organic ligand and a change in the oxidation state of the
central iron atom, culminating in the formation of stable iron oxides. A thorough understanding
of this decomposition profile is paramount for the development of stable formulations and for
defining appropriate storage and handling conditions for products containing sodium
feredetate. Further research to quantify the kinetics of each decomposition step would provide
an even more complete picture of the thermal behavior of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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